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Compound of Interest

Compound Name: Fpmpg

Cat. No.: B15188892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The designation "Fpmpg" does not correspond to a recognized chemical entity in standard

nomenclature databases. It is presumed to be a typographical error or a non-standard

abbreviation for the tetrapeptide Phenylalanyl-Methionyl-Prolyl-Glycine, commonly abbreviated

as FMPG. This technical guide provides a comprehensive overview of the chemical structure,

properties, and potential biological significance of FMPG, assuming this corrected identity.

Chemical Structure and Properties
The fundamental characteristics of Phenylalanyl-Methionyl-Prolyl-Glycine (FMPG) are rooted in

its primary structure, a linear sequence of four amino acid residues linked by peptide bonds.

Chemical Structure
The chemical structure of FMPG is depicted below, illustrating the arrangement of its

constituent amino acids: L-Phenylalanine, L-Methionine, L-Proline, and L-Glycine.
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Caption: Linear peptide sequence of FMPG.

Physicochemical Properties
A summary of the key physicochemical properties of FMPG is presented in the table below.

These properties are crucial for understanding its behavior in biological systems and for the

design of experimental protocols.

Property Value Source

Molecular Formula C₂₁H₂₉N₄O₅S Calculated

Molecular Weight 465.54 g/mol Calculated

IUPAC Name

(S)-2-((S)-1-((S)-2-((S)-2-

amino-3-

phenylpropanamido)-4-

(methylthio)butanoyl)pyrrolidin

e-2-carboxamido)acetic acid

IUPAC Naming

Canonical SMILES
CSCCC--INVALID-LINK--

NC(=O)--INVALID-LINK--N
PubChem

InChI Key Not readily available -

Appearance
White to off-white solid

(predicted)
-

Solubility

Predicted to be soluble in

water and polar organic

solvents

-

pI (Isoelectric Point)
Predicted to be in the range of

5.0-6.0
Calculated

Biological Activity and Signaling Pathways
The biological functions of short peptides like FMPG are diverse and often depend on their

specific amino acid sequence. While specific experimental data for FMPG is limited in publicly
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accessible literature, its constituent amino acids suggest potential roles in various cellular

processes.

Potential Biological Roles
Neurological Activity: Phenylalanine is a precursor to neurotransmitters such as dopamine

and norepinephrine, suggesting a potential modulatory role for FMPG in the central nervous

system.

Metabolic Regulation: Methionine is an essential amino acid involved in numerous metabolic

pathways, including the synthesis of S-adenosylmethionine (SAM), a universal methyl group

donor.

Structural Motifs: Proline residues are known to introduce kinks in peptide chains, influencing

the secondary structure of proteins and peptides. Glycine, with its minimal side chain,

provides flexibility. These structural features could enable FMPG to interact with specific

biological targets.

Postulated Signaling Pathway Involvement
Given the lack of direct evidence, any description of signaling pathway involvement remains

speculative. However, based on the properties of its amino acids, FMPG could potentially

interact with pathways regulated by G-protein coupled receptors (GPCRs) or act as a substrate

for peptidases involved in cellular signaling.
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Caption: Hypothetical GPCR signaling pathway for FMPG.

Experimental Protocols
Detailed experimental protocols for a compound that is not well-characterized are not readily

available. However, standard methodologies for the synthesis, purification, and characterization

of a tetrapeptide like FMPG can be described.

Solid-Phase Peptide Synthesis (SPPS) of FMPG
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This protocol outlines the general steps for the chemical synthesis of FMPG using Fmoc-based

solid-phase peptide synthesis.

Start: Fmoc-Gly-Resin

Fmoc Deprotection
(e.g., 20% Piperidine in DMF)

Coupling of Fmoc-Pro-OH
(e.g., HBTU/HOBt)

Fmoc Deprotection

Coupling of Fmoc-Met-OH

Fmoc Deprotection

Coupling of Fmoc-Phe-OH

Final Fmoc Deprotection

Cleavage from Resin and
Side-Chain Deprotection

(e.g., TFA cocktail)

Purification
(e.g., RP-HPLC)

Characterization
(e.g., Mass Spectrometry, NMR)

Pure FMPG Peptide
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Caption: General workflow for the synthesis of FMPG.

Methodology:

Resin Preparation: Start with a pre-loaded Fmoc-Glycine resin.

Fmoc Deprotection: Remove the fluorenylmethyloxycarbonyl (Fmoc) protecting group from

the N-terminus of glycine using a solution of 20% piperidine in dimethylformamide (DMF).

Amino Acid Coupling: Activate the carboxyl group of the next amino acid (Fmoc-Proline-OH)

using a coupling reagent such as HBTU/HOBt and add it to the resin to form a peptide bond.

Washing: Wash the resin thoroughly with DMF to remove excess reagents and byproducts.

Repeat: Repeat the deprotection and coupling steps for Fmoc-Methionine-OH and Fmoc-

Phenylalanine-OH in sequence.

Final Deprotection: Perform a final Fmoc deprotection.

Cleavage and Deprotection: Cleave the synthesized peptide from the resin and remove the

side-chain protecting groups using a cleavage cocktail, typically containing trifluoroacetic

acid (TFA) and scavengers.

Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, and then

purify it using reverse-phase high-performance liquid chromatography (RP-HPLC).

Characterization: Confirm the identity and purity of the FMPG peptide using mass

spectrometry (to verify the molecular weight) and nuclear magnetic resonance (NMR)

spectroscopy (to confirm the structure).

Biological Assays
To investigate the biological activity of FMPG, a variety of in vitro and in vivo assays could be

employed, depending on the hypothesized function. Examples include:

Receptor Binding Assays: To determine if FMPG binds to specific cell surface receptors.
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Enzyme Inhibition Assays: To test if FMPG can inhibit the activity of specific enzymes.

Cell-Based Assays: To assess the effect of FMPG on cellular processes such as

proliferation, migration, or signaling pathway activation.

Conclusion
While the term "Fpmpg" is not a standard chemical identifier, this guide provides a detailed

technical overview based on the logical assumption that it refers to the tetrapeptide

Phenylalanyl-Methionyl-Prolyl-Glycine (FMPG). The provided information on its chemical

structure, physicochemical properties, potential biological roles, and experimental protocols

serves as a foundational resource for researchers and professionals in the fields of chemistry,

biology, and drug development. Further experimental investigation is necessary to fully

elucidate the specific functions and mechanisms of action of this peptide.

To cite this document: BenchChem. [Unveiling the Enigmatic "Fpmpg": A Technical Guide to
Phenylalanyl-Methionyl-Prolyl-Glycine (FMPG)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15188892#fpmpg-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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